6-Methyl-5-(2,2,2-trifluoroethoxy)-9-thia-10,17-diaza-2-azoniatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),2(7),3,5,11,13,15-heptaene;tetrafluoroborate

• CAS No.: 111712-16-4
• Product Name: 6-Methyl-5-(2,2,2-trifluoroethoxy)-9-thia-10,17-diaza-2-azoniatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),2(7),3,5,11,13,15-heptaene;tetrafluoroborate
• Molecular Formula: C16H13BF7N3OS
• Molecular Weight: 439.2 g/mol
• IUPAC Name: 6-methyl-5-(2,2,2-trifluoroethoxy)-9-thia-10,17-diaza-2-azoniatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),2(7),3,5,11,13,15-heptaene;tetrafluoroborate
• Standard InChI: InChI=1S/C16H13F3N3OS.BF4/c1-10-13-8-24-22-12-5-3-2-4-11(12)20-15(22)21(13)7-6-14(10)23-9-16(17,18)19;2-1(3,4)5/h2-7H,8-9H2,1H3;/q+1;-1
• Standard InChIKey: IXVZBEYWFWRNJA-UHFFFAOYSA-N
• SMILES: [B-](F)(F)(F)F.CC1=C(C=C[N+]2=C1CSN3C2=NC4=CC=CC=C43)OCC(F)(F)F
• Canonical SMILES: [B-](F)(F)(F)F.CC1=C(C=C[N+]2=C1CSN3C2=NC4=CC=CC=C43)OCC(F)(F)F
• Appearance: Solid powder
• Description: AG 2000 is a biochemical.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-methyl-3-(2,2,2-trifluoroethoxy)-5H-pyrido(1',2'-4,5)(1,2,,4)thiadiazino-(2,3-a)benzimidazol-13-ium; AG 2000; AG-2000
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• PubChem Compound: 14234897
• Last Modified: Nov 11 2021